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Compound of Interest

Compound Name: 3,4'-Dichlorobenzophenone

Cat. No.: B1347251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals for 3,4'-Dichlorobenzophenone (CAS No: 6284-79-

3). The information is compiled for professionals in research and drug development who handle

this substance.

GHS Hazard Identification and Classification
3,4'-Dichlorobenzophenone is classified as hazardous according to GHS criteria. The

classification is based on aggregated information from notifications to the ECHA C&L Inventory.

[1]

Signal Word: Warning[1]

GHS Pictogram:

alt text

(GHS07: Exclamation Mark)

Hazard Statements:

H315: Causes skin irritation.[1]
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H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

A comprehensive list of precautionary statements includes codes P261, P264, P271, P280,

P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317, P337+P317,

P362+P364, P403+P233, P405, and P501.[1] Key precautionary measures include:

Prevention: Avoid breathing dust, wash skin thoroughly after handling, use only outdoors or

in a well-ventilated area, and wear protective gloves and eye protection.[1]

Response: If on skin, wash with plenty of water. If inhaled, remove person to fresh air. If in

eyes, rinse cautiously with water for several minutes.[1]

Storage: Store in a well-ventilated place. Keep container tightly closed.[1]

Disposal: Dispose of contents/container to an approved waste disposal plant.[1]

Data Presentation
The GHS classification for 3,4'-Dichlorobenzophenone is summarized in the table below.

Table 1: GHS Hazard Classification Summary for 3,4'-Dichlorobenzophenone

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation

Category 3
H335: May cause respiratory

irritation

Source: European Chemicals

Agency (ECHA)[1]
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Table 2: Summary of Toxicological Data for 3,4'-Dichlorobenzophenone
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Toxicological
Endpoint

Species Route Value
Classification
Basis

Acute Oral

Toxicity
N/A Oral No data available

The toxicological

properties of this

substance have

not been fully

investigated.[2]

Acute Dermal

Toxicity
N/A Dermal No data available

The toxicological

properties of this

substance have

not been fully

investigated.[2]

Acute Inhalation

Toxicity
N/A Inhalation No data available

The toxicological

properties of this

substance have

not been fully

investigated.[2]

Skin

Irritation/Corrosio

n

N/A Dermal

Classified as

Irritant (Category

2)[1]

Based on

notifications to

the ECHA C&L

Inventory.[1] No

specific

quantitative data

or primary study

reports were

found.
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Serious Eye

Damage/Irritation
N/A Ocular

Classified as

Irritant (Category

2)[1]

Based on

notifications to

the ECHA C&L

Inventory.[1] No

specific

quantitative data

or primary study

reports were

found.

Specific Target

Organ Toxicity

(STOT) - Single

Exposure

N/A Inhalation

Classified as

Category 3

(Respiratory

Irritation)[1]

Category 3 for

STOT-SE

includes

transient

respiratory tract

irritation.[3]

Classification is

based on

notifications to

the ECHA C&L

Inventory.[1]

N/A: Not Available in the searched resources.

Experimental Protocols
While specific experimental data for 3,4'-Dichlorobenzophenone were not available in the

public domain, the classifications are typically derived from studies following internationally

recognized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD). The methodologies for determining the key hazard classifications are

outlined below.

Methodology for Acute Dermal Irritation/Corrosion (based on OECD Test Guideline 404)

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

[4][5]
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Test Animals: Healthy, young adult albino rabbits are typically used.[6][7]

Procedure: A single dose of 0.5 g of the solid test substance is applied to a small patch of

skin (approx. 6 cm²).[6] An untreated area of skin serves as a control. The exposure period is

typically 4 hours.[6][7]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals for up to 14 days.[6] The severity of the lesions is scored.

Classification: If the skin irritation persists to the end of the observation period, the substance

is considered an irritant.[4][6]

Methodology for Acute Eye Irritation/Corrosion (based on OECD Test Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.[8][9]

Test Animals: Healthy, young adult albino rabbits are the preferred species.[10]

Procedure: The test begins with a single animal.[11] A specified amount of the test substance

is placed in the conjunctival sac of one eye, while the other eye remains untreated as a

control.[10][11] The eyelids are held together for about one second to prevent loss of the

material.[10]

Observation: Eyes are examined at 1, 24, 48, and 72 hours after application, and

observations can continue for up to 21 days to assess reversibility.[9] Ocular responses such

as corneal opacity, iritis, and conjunctival redness are scored.[8]

Classification: If corrosive or severe irritant effects are observed, no further testing is

performed.[11] If initial results are less severe, the test may be confirmed in additional

animals.[8]

Methodology for Specific Target Organ Toxicity – Single Exposure (STOT-SE) - Respiratory

Irritation

STOT-SE classification identifies specific, non-lethal target organ toxicity arising from a single

exposure to a substance.[3][12]
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Evidence Sources: Classification is based on the weight of all available evidence from

humans and experimental animals.[3]

Procedure (Animal Studies): While a specific guideline for respiratory irritation exists, data is

often gathered from acute toxicity studies (e.g., OECD 423).[13][14] In these studies,

animals are administered a single dose of the substance.

Observation: In addition to mortality, animals are observed for clinical signs of toxicity,

including changes in the respiratory system (e.g., altered breathing patterns, nasal

discharge), which could indicate respiratory irritation.[15]

Classification: Category 3 is for transient target organ effects, including respiratory tract

irritation that impairs function with symptoms like cough and breathing difficulties.[3]

Visualizations
The following diagrams illustrate the logical framework for GHS classification and a typical

experimental workflow.
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GHS Classification Logic for Irritation Hazards

Test Substance:
3,4'-Dichlorobenzophenone

Skin Exposure Data
(e.g., from OECD 404)

Eye Exposure Data
(e.g., from OECD 405)

Respiratory Exposure Data
(Human or Animal)

Evaluate Skin Effects:
Reversible irritation?

Evaluate Eye Effects:
Serious, reversible irritation?

Evaluate Respiratory Effects:
Transient irritation?

Skin Irritation
Category 2

(H315)

Yes

No Classification

No

Eye Irritation
Category 2

(H319)

Yes No

STOT SE
Category 3

(H335)

YesNo

Click to download full resolution via product page

Caption: GHS classification workflow for irritation hazards.
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Generalized In-Vivo Irritation Study Workflow (e.g., OECD 404/405)

Start: Select Healthy
Young Adult Animals

Acclimatize Animals
to Laboratory Conditions

Initial Test:
Dose a Single Animal

Observe for Severe Effects
(e.g., Corrosion)

Severe Effects?

Stop Test &
Classify as Severe

Yes

Confirmatory Test:
Dose 2 Additional Animals

No

Full Observation Period
(up to 14-21 days)

Score Lesions

Final Evaluation:
Assess Reversibility
& Classify Hazard

End of Study

Click to download full resolution via product page

Caption: Generalized experimental workflow for in-vivo irritation tests.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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